molecular formula C12H19NO2 B14915004 2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol

2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol

Cat. No.: B14915004
M. Wt: 209.28 g/mol
InChI Key: NWHJPIYBLRPBGE-UHFFFAOYSA-N
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Description

2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol is an organic compound with a complex structure that includes both an amino group and a phenylethanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol typically involves the reaction of 1-phenylethanol with 1-methoxypropan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

    Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol has a wide range of applications in scientific research, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

  • 2-((1-Methoxypropan-2-yl)amino)acetic acid hydrochloride
  • 2-((1-Methoxypropan-2-yl)amino)butan-1-ol

Uniqueness

2-((1-Methoxypropan-2-yl)amino)-1-phenylethan-1-ol is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of an amino group and a phenylethanol moiety makes it particularly versatile for various applications in research and industry.

Properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

2-(1-methoxypropan-2-ylamino)-1-phenylethanol

InChI

InChI=1S/C12H19NO2/c1-10(9-15-2)13-8-12(14)11-6-4-3-5-7-11/h3-7,10,12-14H,8-9H2,1-2H3

InChI Key

NWHJPIYBLRPBGE-UHFFFAOYSA-N

Canonical SMILES

CC(COC)NCC(C1=CC=CC=C1)O

Origin of Product

United States

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